Cas no 1375473-45-2 (5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride)

• Product Name: 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride
• CAS No: 1375473-45-2
• MF: C₁₁H₁₅Cl₂NO₃
• MW: 280.147701501846
• MDL: MFCD21602679
• CID: 4594699
• PubChem ID: 72159565
• Update Time: 2025-07-24

5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[2-(dimethylamino)ethoxy]benzoic acid hydrochloride
• 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride

• MDL： MFCD21602679
• Inchi： 1S/C11H14ClNO3.ClH/c1-13(2)5-6-16-10-4-3-8(12)7-9(10)11(14)15;/h3-4,7H,5-6H2,1-2H3,(H,14,15);1H
• InChI Key： UFKOUBWRBFSEKN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(Cl)=CC=1C(=O)O)CCN(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride

Introduction to 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride (CAS No. 1375473-45-2)

5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride, identified by its CAS number 1375473-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chloro substituent at the 5-position of the benzene ring introduces electrophilicity, while the dimethylamino group at the 2-position enhances basicity. Additionally, the ethoxy group at the same position introduces a slight electron-withdrawing effect, which influences the overall reactivity and interaction with biological targets. These structural features make it a versatile building block for designing novel compounds with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in developing new inhibitors targeting various enzymes and receptors involved in metabolic and inflammatory pathways. 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride has been explored as a potential lead compound in this context. Its benzoic acid core is structurally similar to known active pharmaceutical ingredients (APIs), which facilitates its integration into existing drug discovery pipelines. Furthermore, the hydrochloride salt form improves its pharmacokinetic properties, including bioavailability and metabolic stability, making it an attractive candidate for further optimization.

One of the most compelling aspects of 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride is its potential role in modulating inflammatory responses. Inhibitors of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) have been extensively studied for their anti-inflammatory effects. The structural motif of this compound resembles known inhibitors of these enzymes, suggesting that it may exhibit similar biological activity. Preclinical studies have demonstrated that derivatives of benzoic acid can interact with these enzymes, leading to reduced production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

The dimethylamino group in 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride also contributes to its potential therapeutic applications. This group is commonly found in pharmacologically active compounds due to its ability to enhance binding affinity through hydrogen bonding interactions. Additionally, it can influence the compound's solubility and permeability across biological membranes, which are critical factors for drug efficacy. Recent research has highlighted the importance of optimizing such functional groups to improve drug-like properties, making this compound a promising candidate for further investigation.

Another area where 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride shows promise is in the development of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. Benzoic acid derivatives have been reported to exhibit broad-spectrum antimicrobial activity by interfering with bacterial cell wall synthesis or membrane integrity. The chloro substituent in this compound may enhance its ability to disrupt bacterial cell processes, making it a potential candidate for combating resistant strains.

The synthesis of 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include chlorination, etherification, and salt formation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve reaction efficiency and minimize byproduct formation.

The pharmacological profile of 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride has been further investigated through computational modeling and experimental assays. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. These findings suggest that it may have broader therapeutic applications beyond anti-inflammation and antimicrobial effects.

In conclusion, 5-chloro-2-2-(dimethylamino)ethoxybenzoic acid hydrochloride (CAS No. 1375473-45-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules targeting various diseases. Ongoing studies continue to explore its therapeutic applications, particularly in modulating inflammatory responses and developing antimicrobial agents. With advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in future drug development efforts.